Cas no 53295-44-6 (Ethyl2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate)

• Product Name: Ethyl2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate
• CAS No: 53295-44-6
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 56384
• PubChem ID: 11514485
• Update Time: 2025-07-22

Ethyl2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate
• 2,3-Dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylic acid ethyl ester
• ethyl 5,6-dimethoxy-3-oxo-1,2-dihydroindene-2-carboxylate
• 2-ethoxycarbonyl-5,6-dimethoxyindan-1-one
• 5,6-Dimethoxy-1-oxo-indan-2-carbonsaeure-aethylester
• 5,6-dimethoxy-1-oxo-indan-2-carboxylic acid ethyl ester
• ethyl 5,6-dimethoxy-1-indanone-2-carboxylate
• ethyl 5,6-dimethoxy-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
• Q113
• 53295-44-6
• Ethyl2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate
• FT-0762155
• DTXSID00467876
• 5,6-dimethoxy-2-ethoxycarbonyl-1-indanone
• A829495
• SCHEMBL4726216
• MHNGDAMDDQGRJJ-UHFFFAOYSA-N
• ETHYL 2,3-DIHYDRO-5,6-DIMETHOXY-1-OXO-1H-INDENE-2-CARBOXYLIC ESTER

• Inchi： 1S/C14H16O5/c1-4-19-14(16)10-5-8-6-11(17-2)12(18-3)7-9(8)13(10)15/h6-7,10H,4-5H2,1-3H3
• InChI Key： MHNGDAMDDQGRJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2C=C(C(=CC=2C1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 264.10000
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.217
• Boiling Point: 404.307 °C at 760 mmHg
• Flash Point: 404.307 °C at 760 mmHg
• Refractive Index: 1.534
• PSA: 61.83000
• LogP: 1.62190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on Ethyl2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate

Ethyl 2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate (CAS No. 53295-44-6): A Comprehensive Overview

Ethyl 2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate, identified by its CAS number 53295-44-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, characterized by its structural complexity and potential biological activity. The presence of multiple functional groups, including ester and methoxy substituents, makes it a versatile intermediate in synthetic chemistry.

The molecular structure of Ethyl 2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate consists of a fused indene ring system with an ester group at the 2-position and methoxy groups at the 5 and 6 positions. The ketone functionality at the 1-position further enhances its reactivity, making it a valuable building block for more complex molecules. This structural motif is commonly found in natural products and pharmaceuticals, suggesting potential biological relevance.

In recent years, there has been growing interest in indene derivatives due to their diverse pharmacological properties. Studies have shown that compounds with similar structural features exhibit anti-inflammatory, antimicrobial, and even anticancer activities. The methoxy groups in Ethyl 2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate are particularly noteworthy, as they can influence both the solubility and bioavailability of the compound.

The synthesis of Ethyl 2,3-dihydro-5,6-dimethoxy-1-oxo-1H-indene-2-carboxylate typically involves multi-step organic reactions, often starting from readily available precursors. One common synthetic route involves the condensation of an appropriate ketone with a malonic ester derivative followed by cyclization and esterification. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product.

The role of Ethyl 2,3-dihydro-5,6-dimethoxy-1H-indene-2-carboxylate as a synthetic intermediate has been explored in various contexts. For instance, it has been utilized in the preparation of more complex heterocycles through further functionalization. Researchers have also investigated its potential as a precursor for drug candidates, leveraging its structural features to design molecules with enhanced therapeutic properties.

The pharmacological potential of Ethyl 2,3-dihydro-5,6-dimethoxy-1H-indene-2-carboxylate has been a subject of several recent studies. In vitro assays have demonstrated that derivatives of this compound can interact with specific biological targets, suggesting possible applications in treating various diseases. While comprehensive clinical data is still limited, these preliminary findings highlight its importance as a lead compound in drug discovery efforts.

The chemical properties of Ethyl 2,3-dihydro-5,6-dimethoxy-1 oxo -1H-indene -2-carboxylate, such as its stability under different conditions and its solubility profile, are also critical factors to consider in its application. These properties can influence how the compound behaves in biological systems and how it can be formulated for practical use. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are often employed to characterize its structure and purity.

In conclusion, Ethyl 2,3-dihydro -5 ,6 -dimethoxy -1 -oxo -1 H -indene -2 -carboxylate (CAS No. 53295 -44 -6) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for scientists working on developing new drugs and materials. As research continues to uncover more about its properties and applications, it is likely to play an increasingly important role in future scientific endeavors.